Cas no 1879597-19-9 (2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid
• CAS No: 1879597-19-9
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• MDL: MFCD31583360
• CID: 4781433
• Update Time: 2023-08-17

2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid

• MDL： MFCD31583360
• Inchi： 1S/C10H12N2O2S/c13-9(14)7-5-11-10(12-6-7)15-8-3-1-2-4-8/h5-6,8H,1-4H2,(H,13,14)
• InChI Key： DBAAVGJIJNAGJT-UHFFFAOYSA-N
• SMILES： S(C1N=CC(C(=O)O)=CN=1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• XLogP3: 1.8
• Topological Polar Surface Area: 88.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 438.5±18.0 °C at 760 mmHg
• Flash Point: 219.0±21.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)